Hollow Cu2−xSe-based nanocatalysts for combined photothermal and chemodynamic therapy in the second near-infrared window†

Nanoscale Pub Date: 2023-10-13 DOI: 10.1039/D3NR03260D

Abstract

Chemodynamic therapy (CDT) and photothermal therapy (PTT) have gained popularity due to their non-invasive characteristics and satisfying therapeutic expectations. A Cu-based nanomaterial serving as a Fenton-like nanocatalyst for CDT together with a photothermal agent for simultaneous PTT seems to be a powerful strategy. In this work, the morphological effect of Cu2−xSe nanoparticles on CDT and PTT was systematically investigated. In particular, the hollow octahedral Cu2−xSe nanoparticles exhibited higher photothermal and chemodynamic performance than that of spherical or cubic Cu2−xSe nanoparticles in the second near-infrared (NIR-II) window. In addition, the octahedral Cu2−xSe nanoparticles were further loaded with the autophagy inhibitor chloroquine (CQ) and connected with the targeting neuropeptide Y ligand, and shown to work as a novel therapeutic platform (Cu2−xSe@CQ@NPY), holding an immense potential to achieve synergetic enhancement of CDT/PTT with a positive therapeutic outcome for breast cancer.

Graphical abstract: Hollow Cu2−xSe-based nanocatalysts for combined photothermal and chemodynamic therapy in the second near-infrared window
Hollow Cu2−xSe-based nanocatalysts for combined photothermal and chemodynamic therapy in the second near-infrared window†
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